Cas no 172035-84-6 (1-(4-(Thiophen-3-yl)phenyl)ethanone)

• Product Name: 1-(4-(Thiophen-3-yl)phenyl)ethanone
• CAS No: 172035-84-6
• MF: C₁₂H₁₀OS
• MW: 202.272202014923
• CID: 905605
• PubChem ID: 4321317
• Update Time: 2025-05-21

1-(4-(Thiophen-3-yl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Thiophen-3-yl)phenyl)ethanone
• 1-(4-thiophen-3-ylphenyl)ethanone
• 1-(4-thiophen-3-yl-phenyl)-ethanone
• 1-[4-(3-Thienyl)phenyl]ethanone
• OR7604
• AKOS BAR-0256
• 1-[4-(thiophen-3-yl)phenyl]ethan-1-one
• J-010790
• 172035-84-6
• 1-(4-(Thiophen-3-yl)phenyl)ethan-1-one
• A811375
• FS-2006
• CS-0272068
• SCHEMBL6516791
• AKOS004114023
• DTXSID00401896
• EN300-745628
• MFCD00114996

• MDL： MFCD00114996
• Inchi： 1S/C12H10OS/c1-9(13)10-2-4-11(5-3-10)12-6-7-14-8-12/h2-8H,1H3
• InChI Key： JHHFXTBRCQXCHO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 202.04500
• Monoisotopic Mass: 202.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 2.9

Experimental Properties

• PSA: 45.31000
• LogP: 3.61770

1-(4-(Thiophen-3-yl)phenyl)ethanone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-(Thiophen-3-yl)phenyl)ethanone

1-(4-(Thiophen-3-yl)phenyl)ethanone: A Comprehensive Overview

1-(4-(Thiophen-3-yl)phenyl)ethanone is a compound with the CAS number 172035-84-6, and it has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its unique structural properties and potential applications. This compound is characterized by its aromatic system, which includes a thiophene ring fused with a benzene ring, creating a heterocyclic structure that imparts distinctive electronic and optical properties. The presence of the ketone group further enhances its reactivity and functional versatility, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the importance of 1-(4-(Thiophen-3-yl)phenyl)ethanone in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its role as a precursor for synthesizing thiophene-based polymers, which exhibit excellent charge transport properties. These polymers are being investigated for their potential use in organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and photovoltaic devices. The ability of 1-(4-(Thiophen-3-yl)phenyl)ethanone to act as a versatile monomer has been underscored by its ability to undergo various polymerization reactions, including radical and step-growth polymerizations.

In addition to its material science applications, 1-(4-(Thiophen-3-yl)phenyl)ethanone has also been studied for its biological activity. Preclinical studies have demonstrated that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Its thiophene moiety is known to contribute to these bioactive properties, as thiophene derivatives are often associated with anti-inflammatory, antiviral, and anticancer activities. Recent research has focused on modifying the substituents on the thiophene ring to enhance these bioactivities further.

The synthesis of 1-(4-(Thiophen-3-yl)phenyl)ethanone typically involves multi-step reactions, often starting from readily available starting materials such as benzaldehyde or thioacetamide. One common approach involves the Friedel-Crafts acylation reaction, where the ketone group is introduced onto the aromatic ring. This reaction is facilitated by the use of Lewis acids such as aluminum chloride or zinc chloride. The subsequent introduction of the thiophene ring can be achieved through coupling reactions or cyclization processes, depending on the desired regiochemistry.

From an environmental standpoint, 1-(4-(Thiophen-3-yl)phenyl)ethanone has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its environmental fate. However, further research is needed to assess its long-term persistence in aquatic and terrestrial ecosystems.

In conclusion, 1-(4-(Thiophen-3-yl)phenyl)ethanone is a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science applications, positions it as a valuable compound for future research and development efforts.